6-fluoro-1-isopropyl-3,4-dihydronaphthalen-2(1H)-one
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Description
6-fluoro-1-isopropyl-3,4-dihydronaphthalen-2(1H)-one is a useful research compound. Its molecular formula is C13H15FO and its molecular weight is 206.26 g/mol. The purity is usually 95%.
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Scientific Research Applications
Fluorinated Liquid Crystals
Fluorinated liquid crystals demonstrate peculiar properties and commercial applications due to the special nature of the fluoro substituent. Its inclusion in liquid crystal structures, such as calamitic, discotic, and polymers, modifies crucial physical properties like melting point, mesophase morphology, and transition temperatures. This alteration significantly impacts dielectric anisotropy, optical anisotropy, and visco-elastic properties, making these materials suitable for advanced applications in liquid crystal display technologies (Hird, 2007).
Metallation of π-Deficient Heteroaromatic Compounds
The metallation process of π-deficient heterocyclic compounds, including fluorinated ones, is crucial for creating various heteroaromatic structures. Such processes allow for the selective and directed protophilic attack by strong bases, leading to the formation of novel compounds with potential applications in various fields, including pharmaceuticals and material sciences (Marsais & Quéguiner, 1983).
Fluorescent Chemosensors
4-Methyl-2,6-diformylphenol (DFP) based compounds, which are part of the fluorophore family, serve as highly selective and sensitive chemosensors for a wide array of analytes, including metal ions and neutral molecules. The presence of fluorine atoms often enhances the sensitivity and selectivity of these chemosensors, making them valuable in various analytical and diagnostic applications (Roy, 2021).
Fluorine-Containing Agrochemicals
The incorporation of fluorine into agrochemicals over the past decade has been primarily through fluorine-containing building blocks. The unique properties imparted by fluorine atoms in these compounds, such as thermal and chemical stability, play a significant role in developing new, more effective agrochemicals. This area of research holds promise for future advancements in agricultural productivity and pest control management (Wang, Song, & Wang, 2021).
Properties
IUPAC Name |
6-fluoro-1-propan-2-yl-3,4-dihydro-1H-naphthalen-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15FO/c1-8(2)13-11-5-4-10(14)7-9(11)3-6-12(13)15/h4-5,7-8,13H,3,6H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEGWMPOIXJTKLT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1C(=O)CCC2=C1C=CC(=C2)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15FO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60452147 |
Source
|
Record name | 6-Fluoro-1-(propan-2-yl)-3,4-dihydronaphthalen-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60452147 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
104204-91-3 |
Source
|
Record name | 6-Fluoro-1-(propan-2-yl)-3,4-dihydronaphthalen-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60452147 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.